2,6-Dimethylbenzo[b]thiophene
Overview
Description
2,6-Dimethylbenzo[b]thiophene, also known as DMBT, is a heterocyclic organic compound that contains a sulfur atom in its structure. It is a member of the benzo[b]thiophene family, which is known for its biological and pharmacological activities. DMBT has gained significant attention in the scientific community due to its potential applications in drug discovery and development.
Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis and Antioxidant Activity : 2,6-Dimethylbenzo[b]thiophene derivatives have been synthesized and evaluated for their antioxidant properties. The study involved palladium-catalyzed Buchwald-Hartwig cross-coupling and assessed the compounds' antioxidant capabilities using methods like scavenging effect on radicals and inhibition of lipid peroxidation (Queiroz et al., 2007).
- Lithiation and Methylation : Research on the lithiation and methylation of tricarbonyl(methylbenzo[b]thiophene)chromium complexes revealed the synthesis of 2,6-dimethylbenzo[b]thiophenetricarbonyl complexes, showcasing its chemical versatility (Davidson et al., 1987).
- Photochemical Degradation : Studies on the photochemical degradation of crude oil components including this compound have provided insights into the fate of such compounds after oil spills in oceans, highlighting their environmental impact (Andersson & Bobinger, 1996).
Applications in Drug Discovery and Organic Chemistry
- Antidepressant Drug Development : Some benzo[b]thiophene derivatives, including those derived from 2-acetyl-3,5-dimethylbenzo[b]thiophene, have been synthesized for potential use as dual-action antidepressants. These compounds have shown promising in vitro affinity for serotonin receptors and reuptake inhibition (Orus et al., 2002).
- Antimicrobial Studies : Novel bis-[1,3,4]thiadiazole and bis-thiazole derivatives pendant to thieno[2,3-b]thiophene moiety have been synthesized and tested for antimicrobial properties. The compounds showed promising results, expanding the potential use of dimethylbenzo[b]thiophene derivatives in antimicrobial applications (Kheder & Mabkhot, 2012).
properties
IUPAC Name |
2,6-dimethyl-1-benzothiophene | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10S/c1-7-3-4-9-6-8(2)11-10(9)5-7/h3-6H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMNLERCYWDNHPQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)C=C(S2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
162.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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